Cas no 1804633-18-8 (4-(Bromomethyl)-2-(difluoromethyl)-5-hydroxy-3-(trifluoromethoxy)pyridine)

• Product Name: 4-(Bromomethyl)-2-(difluoromethyl)-5-hydroxy-3-(trifluoromethoxy)pyridine
• CAS No: 1804633-18-8
• MF: C₈H₅BrF₅NO₂
• MW: 322.026818990707
• CID: 4814587
• Update Time: 2025-05-25

4-(Bromomethyl)-2-(difluoromethyl)-5-hydroxy-3-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-(Bromomethyl)-2-(difluoromethyl)-5-hydroxy-3-(trifluoromethoxy)pyridine

• Inchi： 1S/C8H5BrF5NO2/c9-1-3-4(16)2-15-5(7(10)11)6(3)17-8(12,13)14/h2,7,16H,1H2
• InChI Key： ZZOZUKRNMAAMPX-UHFFFAOYSA-N
• SMILES： BrCC1C(=CN=C(C(F)F)C=1OC(F)(F)F)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 253
• XLogP3: 2.9
• Topological Polar Surface Area: 42.4

Additional information on 4-(Bromomethyl)-2-(difluoromethyl)-5-hydroxy-3-(trifluoromethoxy)pyridine

4-(Bromomethyl)-2-(difluoromethyl)-5-hydroxy-3-(trifluoromethoxy)pyridine: A Comprehensive Overview

4-(Bromomethyl)-2-(difluoromethyl)-5-hydroxy-3-(trifluoromethoxy)pyridine, with the CAS number 1804633-18-8, is a highly specialized organic compound that has garnered significant attention in the fields of synthetic chemistry and materials science. This compound is characterized by its unique pyridine ring structure, which incorporates multiple functional groups, including a bromomethyl group, a difluoromethyl group, a hydroxyl group, and a trifluoromethoxy group. These functional groups endow the molecule with exceptional chemical reactivity and versatility, making it a valuable building block in various chemical synthesis processes.

The synthesis of this compound involves a series of carefully designed multi-step reactions, often utilizing advanced catalytic systems and precise reaction conditions. Recent studies have highlighted the importance of controlling steric and electronic effects during the synthesis to achieve high yields and optimal purity. For instance, researchers have employed nickel-catalyzed cross-coupling reactions to efficiently introduce the bromomethyl group onto the pyridine ring. Similarly, the installation of the trifluoromethoxy group has been optimized using fluorous reagents, which not only enhances reaction efficiency but also minimizes environmental impact.

One of the most intriguing aspects of this compound is its potential application in drug discovery. The hydroxyl and trifluoromethoxy groups are known to exhibit significant bioactivity, particularly in modulating enzyme activity and receptor binding. Recent computational studies have demonstrated that this compound could serve as a lead molecule for developing novel kinase inhibitors, which are critical in treating various cancers and inflammatory diseases. Furthermore, its bromomethyl group provides an excellent site for further functionalization, enabling the creation of bioisosteres with improved pharmacokinetic profiles.

In addition to its biological applications, this compound has also found utility in materials science. The presence of fluorinated groups imparts remarkable thermal stability and chemical resistance to the molecule. Researchers have explored its use as a precursor for synthesizing advanced polymers and high-performance materials. For example, through controlled polymerization techniques, this compound has been utilized to create fluoropolymer coatings with exceptional durability and resistance to harsh environmental conditions.

The environmental impact of this compound has also been a topic of recent investigation. While its chemical stability is advantageous in many applications, it raises concerns regarding its persistence in natural ecosystems. Studies have shown that under certain conditions, such as exposure to UV light or microbial degradation, this compound can undergo transformation into less hazardous byproducts. However, further research is required to fully understand its environmental fate and develop strategies for safe disposal.

In conclusion, 4-(Bromomethyl)-2-(difluoromethyl)-5-hydroxy-3-(trifluoromethoxy)pyridine represents a remarkable example of modern chemical innovation. Its unique structure and diverse functional groups make it a valuable tool in both academic research and industrial applications. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in shaping the future of chemistry and related disciplines.